Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC21336221 | 2-(2-Hydroxyethyl)pyridine | 103-74-2 | C7H9NO |
| VC21335309 | (8R,9S,13S,14S,17S)-13-ethyl-3-methoxy-1,4,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-ol | 1038-28-4 | C20H30O2 |
| VC21335632 | Atenolol EP impurity E | 141650-31-9 | C19H22N2O5 |
| VC21335836 | Clopidogrel carboxylic acid | 144457-28-3 | C15H14ClNO2S |
| VC21335187 | 2-Chloro-N-(2,6-dichlorophenyl)-N-phenylacetamide | 15308-01-7 | C14H10Cl3NO |
| VC21335905 | 2-Chloroadenine | 1839-18-5 | C5H4ClN5 |
| VC21335800 | Fipronil amide | 205650-69-7 | C12H6Cl2F6N4O2S |
| VC21336032 | Isotachysterol 3 | 22350-43-2 | C27H44O |
| VC21336452 | [(2S,3S,4S,6R)-6-[[(1S,3S)-3-acetyl-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-2,4-dihydro-1H-tetracen-1-yl]oxy]-3-hydroxy-2-methyloxan-4-yl]azanium;chloride | 23541-50-6 | C27H30ClNO10 |
| VC21335620 | Cidoxepin hydrochloride | 25127-31-5 | C19H22ClNO |
| VC21335316 | (2r)-1-Butyl-n-(2,6-dimethylphenyl)piperidine-2-carboxamide | 27262-45-9 | C18H29N2OCl |
| VC21335897 | 3-Amino-4-phenoxy-5-sulfamoylbenzoic acid | 28328-54-3 | C13H12N2O5S |
| VC21335167 | Nordoxepin hydrochloride | 2887-91-4 | C18H20ClNO |
| VC21335625 | 2-Acetylamino-5-mercapto-1,3,4-thiadiazole | 32873-56-6 | C4H5N3OS2 |
| VC21335231 | 1,1,1-Trichloro-2,2,2-trifluoroethane | 354-58-5 | C2Cl3F3 Cl2FCCClF2 C2Cl3F3 |
| VC21335510 | 6-Hydroxy Bexarotene | 368451-07-4 | C24H28O3 |
| VC21327629 | 3-(9-Anthryl)acrylaldehyde | 38982-12-6 | C17H12O |
| VC21335975 | Iminodibenyl | 494-19-9 | C14H13N |
| VC21335789 | Mercaptopurine disulfide | 49808-20-0 | C10H6N8S2 |
| VC21334909 | (1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetaldehyde | 5614-53-9 | C9H10N4O3 |
| VC21334761 | Arformoterol | 67346-49-0 | C19H24N2O4 |
| VC21335643 | Methyl N,N-diethyldithiocarbamate | 686-07-7 | C6H13NS2 |
| VC21335358 | DESACETYL DILTIAZEM HCL | 75472-91-2 | C20H24N2O3S·HCl |
| VC21336283 | 3-Amino-6-bromo-4-(pyridin-2-yl)quinolin-2(1H)-one | 77616-97-8 | C14H10BrN3O |
| VC21335640 | Alaptide | 90058-29-0 | C9H14N2O2 |